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Chemical Identity and Historical Context

gamma-Chlordane (also known as trans-chlordane; CAS Number 5103-74-2) is a specific stereoisomer of
the organochlorine compound chlordane, with molecular formula C10HeCls and molar mass 409.76 g-mol™!
[1] [2]. Tt appears as a white solid with a slightly pungent, chlorine-like odor and density of 1.59 g/cm3 [1].
Technical chlordane, extensively used from 1948 until its U.S. ban in 1988, was a synthetic mixture of over
140 components, with approximately 60% comprising cis- and trans-chlordane isomers and 40% related
compounds including heptachlor, trans-nonachlor, and chlordene [1] [3]. This pesticide was predominantly
applied for termite control in approximately 30 million U.S. homes, as well as in agriculture until its initial

restrictions in 1983 [1].

Despite being banned over three decades ago, chlordane remains a significant environmental concern due to
its exceptional persistence, with an environmental half-life of 10-20 years and continued detection at
hazardous waste sites [1] [4]. The Environmental Protection Agency (EPA) has set allowable chlordane
levels in drinking water at 2 ppb for adults and 0.5 ppb for children, though contamination at Superfund Sites
has been measured at concentrations up to 168,950 ppb in water and 1,719 ppm in soil [4]. This persistence,
combined with bioaccumulation potential in lipids and movement through food chains, maintains exposure

risks decades after use cessation [1] [4].
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Health Effects and Toxicological Profile

Acute and Systemic Toxicity

Chlordane exposure is associated with diverse health effects across multiple organ systems. The table below

summarizes key toxicological data:

Table 1: Acute Toxicity Profile of gamma-Chlordane and Technical Chlordane

Parameter Species Value Notes Reference
Acute Oral LDso Rat 137-590 Range across studies [5]
(technical) mg/kg
Acute Oral LDso Rat (cis- 83 mg/kg More toxic than technical [5]
chlordane) mixture
Acute Oral LDso Mouse 390 mg/kg [5]
Acute Oral LDso Hamster 1,720 Species variation in [5]
mg/kg metabolism
Acute Dermal LDso Rat 530-840 [5]
mg/kg
Acute Dermal LDso Rabbit 1,150 [5]
mg/kg
Lethal Oral Dose Human 25-50 Estimated acute lethal dose [5]
(human) mg/kg (est.)
Occupational Exposure Human TWAO0.5 Skin designation indicates [1]
Limit (OSHA PEL) mg/m3 [skin]  significant dermal absorption

The primary molecular mechanism historically attributed to chlordane toxicity involves non-competitive

antagonism of GABAa-linked chloride channels in the nervous system, potentially inducing convulsive
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seizures and neurological symptoms [4]. However, recent evidence indicates more complex pathways

contribute to its toxicity profile.

Acute exposure in humans manifests predominantly as neurological symptoms including headache,

dizziness, irritability, muscle tremors, and convulsions [5]. Case reports describe confusion and convulsions

progressing to death following significant accidental ingestion [5]. The cis-chlordane isomer demonstrates

greater bioactivity and toxicity compared to the technical mixture [1] [5].

Chronic Health Effects and Epidemiological Associations

Long-term exposure to chlordane and its metabolites is associated with several serious health conditions:

Table 2: Chronic Health Effects Associated with Chlordane Exposure

Health Effect

Specific Associations

Key Evidence

Reference

Category
Cancer Non-Hodgkin lymphoma, Epidemiological studies; EPA cancer [1]
Prostate cancer, Testicular risk assessment: 24 ng/m3
cancer, Breast cancer concentration over 20 years increases
cancer risk by 1 in 1,000,000
Metabolic Type 2 diabetes, Insulin Human epidemiological studies and [1] [4]
Disease resistance, Obesity animal models
Neurological Migraines, Anxiety, Maternal trans-nonachlor and [1] [6]
Disorders Depression, Permanent oxychlordane levels linked to
neurological damage, neurodevelopmental effects
Autism-associated behaviors
in offspring
Other Chronic  Sleep disorders, Respiratory ~ Documented in agricultural health [1] [6]
Conditions infections, Immune-system studies
activation
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The Agency for Toxic Substances and Disease Registry (ATSDR) has established a Minimal Risk Level
(MRL) of 20 ng/m? for chlordane compounds, representing an estimate of daily human exposure likely to be
without appreciable risk of adverse non-cancer effects [1]. Notably, testing of U.S. government housing 32

years after chlordane treatment revealed levels of chlordane and heptachlor 10-15 times this MRL [1].

Molecular Mechanisms and Neurotoxicity

Mitochondrial Dysfunction in Motor Neurons

Recent groundbreaking research has elucidated a novel mechanism for cis-chlordane neurotoxicity
specifically relevant to amyotrophic lateral sclerosis (ALS) pathogenesis. Studies using human induced
pluripotent stem cell (iPSC)-derived motor neurons demonstrate that cis-chlordane induces profound

mitochondrial dysfunction through several interconnected pathways [4] [7]:

Increased reactive oxygen species (ROS) production

Decreased oxygen consumption rate (OCR)
Reduced ATP production

Loss of mitochondrial membrane potential

These mitochondrial perturbations closely resemble pathological features observed in ALS patients,
suggesting chlordane exposure may contribute to sporadic ALS development through these mechanisms
[4]. The toxicity to human motor neurons occurs in a dose-dependent manner with ECso values ranging

from 12-16pM, and notably operates through mechanisms independent of its known GABAa antagonism

[4] [7].

The following diagram illustrates the key mitochondrial dysfunction pathways identified in chlordane-

induced neurotoxicity:
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Chlordane Downstream Consequences
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Chlordane-induced mitochondrial dysfunction pathways in motor neurons.

Metabolic Activation and Bioaccumulation

Chlordane undergoes complex metabolic transformation in biological systems, producing metabolites with

altered toxicological profiles:

e Oxychlordane: Primary metabolite of chlordane; accumulates in blood and adipose tissue with age;
demonstrated six times greater toxicity to birds compared to parent compound [1] [3]

¢ Heptachlor epoxide: Metabolite of heptachlor (a chlordane component); ten times more toxic to rats
than parent heptachlor [3]

e trans-Nonachlor: Environmental component; more toxic than technical chlordane [1]

These metabolites are notably more stable and toxic than their parent compounds, contributing to long-term
health risks even after exposure cessation [1] [3]. The lipophilic nature of chlordane and its metabolites
facilitates bioaccumulation in fatty tissues and biomagnification through food chains, with liver

concentrations in wildlife documented at ten-fold higher levels than brain tissue on a lipid weight basis [3].
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Experimental Models and Methodologies

In Vitro Motor Neuron Toxicity Assay

Recent investigations into chlordane neurotoxicity have employed sophisticated stem cell-derived models

with the following methodology [4] [7]:

¢ Cell Source: Human induced pluripotent stem cell (iPSC) lines (WT 1016a iPSC) or human
embryonic stem cell (hESC) lines (WA09-Islet-GFP)

o Differentiation Protocol: Directed differentiation into motor neurons using established protocols with
quality control (Isletl+/MAP2+ percentage =60% required)

¢ Culture Conditions: Black 96-well plates coated with poly-D-lysine/poly-ornithine followed by laminin
(2.5 pg/mL) and fibronectin (5 pug/mL)

¢ Dosing: Cells treated with cis-chlordane (commercial source, resuspended in DMSO) or vehicle only
72 hours post-thawing

e Experimental Replicates: Minimum 3 biological replicates across =2 independent differentiations
with =3 technical replicates per multi-well assay

The experimental workflow for evaluating chlordane toxicity in motor neuron models is summarized below:
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Experimental workflow for chlordane neurotoxicity assessment.

Analytical Methods for Detection
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Sophisticated analytical techniques are required for chlordane quantification in biological and

environmental samples:

e Gas Chromatography Tandem Mass Spectrometry (GC-MSI/MS): Preferred method for tissue
analysis; provides high sensitivity and specificity [3]

¢ Sample Preparation: Tissue homogenization with bead mill homogenizer; extraction with hexane-
isopropanol (3:2 v:v) or 1% acetic acid in acetonitrile [3]

e Chromatographic Separation: Phenomenex Zebron ZB-Multiresidue column (45 m x 250 pm x 0.25
pm) with optimized temperature programming [3]

e Detection Limits: Capable of detecting chlordane and metabolites at nanogram-per-gram levels in
biological matrices [3]

These methods enable precise quantification of chlordane and its major metabolites (oxychlordane,
heptachlor epoxide, trans-nonachlor) across diverse sample types, supporting both research and

environmental monitoring applications [2] [3].

Regulatory Status and Research Implications

Current Regulatory Framework

Chlordane is recognized as a Persistent Organic Pollutant (POP) classified among the "dirty dozen" and
banned by the 2001 Stockholm Convention [1]. The Agency for Toxic Substances and Disease Registry
(ATSDR) ranks chlordane at position #22 on the 2022 Substance Priority List, which prioritizes hazardous
substances based on frequency, toxicity, and potential for human exposure at National Priorities List (NPL)
sites [8]. Notably, the cis- and trans-chlordane isomers are individually ranked at positions #49 and #62

respectively, reflecting their specific persistence and toxicity profiles [8].

Implications for Drug Development and Neurodegenerative
Disease Research

The established link between chlordane exposure and ALS-like pathology suggests several strategic

considerations for drug development:
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e Environmental Risk Factor Screening: Assessment of pesticide exposure history may be warranted
in sporadic neurodegenerative disease cases

¢ Mitochondrial-Targeted Therapeutics: The mitochondrial dysfunction pathway suggests potential
for targeted interventions in chlordane-associated neurotoxicity

e Biomarker Development: Chlordane metabolite levels (particularly oxychlordane) may serve as
potential biomarkers for environmental component of neurodegenerative disease risk

Further research should focus on detailed mechanistic studies elucidating the molecular pathways
connecting chlordane exposure to mitochondrial dysfunction, and potential gene-environment interactions

that may increase susceptibility to chlordane toxicity [4] [7].

Conclusion

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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